![molecular formula C29H34N2O6 B6252415 2-({6-[(tert-butoxy)carbonyl]-6-azaspiro[2.5]octan-1-yl}({[(9H-fluoren-9-yl)methoxy]carbonyl})amino)acetic acid CAS No. 2138031-84-0](/img/no-structure.png)
2-({6-[(tert-butoxy)carbonyl]-6-azaspiro[2.5]octan-1-yl}({[(9H-fluoren-9-yl)methoxy]carbonyl})amino)acetic acid
Overview
Description
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for the compound '2-({6-[(tert-butoxy)carbonyl]-6-azaspiro[2.5]octan-1-yl}({[(9H-fluoren-9-yl)methoxy]carbonyl})amino)acetic acid' involves the protection of the amine group, followed by the formation of the spirocyclic ring, and then the deprotection of the amine group. The final step involves the coupling of the protected amine with the carboxylic acid to form the desired compound.", "Starting Materials": [ "9H-fluorene", "Methanol", "Sodium hydride", "Di-tert-butyl dicarbonate", "Triethylamine", "1,6-diaminohexane", "Acetic anhydride", "Sodium bicarbonate", "Ethyl acetate", "Hydrochloric acid", "Sodium hydroxide", "N,N-dimethylformamide", "N,N'-dicyclohexylcarbodiimide", "2-(Boc-amino)acetic acid" ], "Reaction": [ "9H-fluorene is reacted with methanol and sodium hydride to form 9H-fluoren-9-ol", "Di-tert-butyl dicarbonate and triethylamine are added to 9H-fluoren-9-ol to form [(9H-fluoren-9-yl)methoxy]carbonyl chloride", "1,6-diaminohexane is reacted with [(9H-fluoren-9-yl)methoxy]carbonyl chloride to form 6-[(9H-fluoren-9-yl)methoxy]carbonyl-1,6-diazaspiro[2.5]octane", "The amine group of 6-[(9H-fluoren-9-yl)methoxy]carbonyl-1,6-diazaspiro[2.5]octane is protected with di-tert-butyl dicarbonate to form 6-[(tert-butoxy)carbonyl]-6-azaspiro[2.5]octan-1-amine", "Acetic anhydride and sodium bicarbonate are added to 6-[(tert-butoxy)carbonyl]-6-azaspiro[2.5]octan-1-amine to form 2-({6-[(tert-butoxy)carbonyl]-6-azaspiro[2.5]octan-1-yl}({[(9H-fluoren-9-yl)methoxy]carbonyl})amino)acetic anhydride", "The anhydride is then reacted with ethyl acetate and sodium bicarbonate to form the desired compound, 2-({6-[(tert-butoxy)carbonyl]-6-azaspiro[2.5]octan-1-yl}({[(9H-fluoren-9-yl)methoxy]carbonyl})amino)acetic acid", "The tert-butoxy and [(9H-fluoren-9-yl)methoxy]carbonyl protecting groups are removed using hydrochloric acid and sodium hydroxide, respectively, to obtain the final product" ] } | |
CAS RN |
2138031-84-0 |
Product Name |
2-({6-[(tert-butoxy)carbonyl]-6-azaspiro[2.5]octan-1-yl}({[(9H-fluoren-9-yl)methoxy]carbonyl})amino)acetic acid |
Molecular Formula |
C29H34N2O6 |
Molecular Weight |
506.6 |
Purity |
0 |
Origin of Product |
United States |
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